Cas no 905808-61-9 (4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid)
905808-61-9 structure
Product Name:4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid
CAS No:905808-61-9
MF:C13H13NO5
MW:263.246023893356
MDL:MFCD06805577
CID:3047106
PubChem ID:8027589
Update Time:2025-04-21
4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(3-Methoxyphenoxy)methyl]-5-methylisoxazole-3-carboxylic acid
- AKOS000265852
- STK256659
- ALBB-004393
- BBL015788
- MFCD06805577
- VS-05017
- 4-(3-methoxyphenoxymethyl)-5-methyl-1,2-oxazole-3-carboxylic acid
- DTXSID901170998
- 4-((3-Methoxyphenoxy)methyl)-5-methylisoxazole-3-carboxylicacid
- 4-(3-Methoxy-phenoxymethyl)-5-methyl-isoxazole-3-carboxylic acid
- 4-[(3-Methoxyphenoxy)methyl]-5-methyl-3-isoxazolecarboxylic acid
- 4-[(3-methoxyphenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
- 905808-61-9
- CS-0315419
- 4-((3-Methoxyphenoxy)methyl)-5-methylisoxazole-3-carboxylic acid
- H23442
- 4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid
-
- MDL: MFCD06805577
- Inchi: 1S/C13H13NO5/c1-8-11(12(13(15)16)14-19-8)7-18-10-5-3-4-9(6-10)17-2/h3-6H,7H2,1-2H3,(H,15,16)
- InChI Key: JKFQDKGIXAAERF-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)OC)CC1C(C(=O)O)=NOC=1C
Computed Properties
- Exact Mass: 263.07937252g/mol
- Monoisotopic Mass: 263.07937252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 81.8Ų
4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid Security Information
- HazardClass:IRRITANT
4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036395-500mg |
4-[(3-Methoxyphenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
905808-61-9 | 500mg |
2665CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 036395-500mg |
4-[(3-Methoxyphenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
905808-61-9 | 500mg |
2665.0CNY | 2021-07-10 | ||
| Chemenu | CM529089-1g |
4-((3-Methoxyphenoxy)methyl)-5-methylisoxazole-3-carboxylic acid |
905808-61-9 | 95% | 1g |
$291 | 2024-07-20 | |
| Fluorochem | 060257-1g |
4-(3-Methoxy-phenoxymethyl)-5-methyl-isoxazole-3-carboxylic acid |
905808-61-9 | 1g |
£409.00 | 2022-03-01 | ||
| Fluorochem | 060257-5g |
4-(3-Methoxy-phenoxymethyl)-5-methyl-isoxazole-3-carboxylic acid |
905808-61-9 | 5g |
£1225.00 | 2022-03-01 | ||
| Fluorochem | 060257-10g |
4-(3-Methoxy-phenoxymethyl)-5-methyl-isoxazole-3-carboxylic acid |
905808-61-9 | 10g |
£1837.00 | 2022-03-01 | ||
| abcr | AB379504-500 mg |
4-[(3-Methoxyphenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid |
905808-61-9 | 500MG |
€313.80 | 2023-02-20 | ||
| abcr | AB379504-1 g |
4-[(3-Methoxyphenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid |
905808-61-9 | 1 g |
€406.00 | 2023-07-19 | ||
| abcr | AB379504-5 g |
4-[(3-Methoxyphenoxy)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid |
905808-61-9 | 5 g |
€1,074.00 | 2023-07-19 | ||
| TRC | M329498-25mg |
4-[(3-Methoxyphenoxy)methyl]-5-methylisoxazole-3-carboxylic acid |
905808-61-9 | 25mg |
$81.00 | 2023-05-17 |
4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
905808-61-9 (4-(3-Methoxyphenoxy)methyl-5-methylisoxazole-3-carboxylic acid) Related Products
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